molecular formula C35H28O22 B1211121 1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid CAS No. 123166-70-1

1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid

Cat. No. B1211121
CAS RN: 123166-70-1
M. Wt: 800.6 g/mol
InChI Key: JQVXKQDWMIXILH-UHFFFAOYSA-N
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Description

1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid is a complex organic compound with the molecular formula C35H28O22 . It is also known by other names such as 1,3,4,5-tetrakis (3,4,5-trihydroxybenzoyloxy)cyclohexane-1-carboxylic acid and 1,3,4,5-tetra-O-galloylquinic acid . It has a role as a carcinogenic agent, a metabolite, and a geroprotector .


Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple hydroxybenzoyl groups attached to a cyclohexanecarboxylic acid core . The average mass of the molecule is 800.584 Da and the monoisotopic mass is 800.107239 Da .

Scientific Research Applications

Structural Analysis and Formation

  • Crystal Structures of Related Compounds : The study of crystal structures of compounds similar to 1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid, such as methyl 3,4,5-triacetoxybenzoate, provides insights into molecular interactions and formation of specific crystal networks (Jene & Ibers, 2000).

Organic Synthesis and Functional Materials

  • Synthesis of Columnar Tetraphenylethenes : Research on the synthesis of tetrakis[4-(trisalkyloxybenzoyloxy)phenyl]ethenes, which are structurally related to the 1,3,4,5-tetrakis compound, explores their potential in creating functional materials with mesomorphic properties (Schultz et al., 2001).

Catalytic and Chemical Transformations

  • Catalysis and Chemical Transformations : Studies on tetrakis(pyridine)silver(II) peroxodisulfate and similar complexes provide insights into their ability to catalyze a variety of chemical transformations, offering potential applications for 1,3,4,5-tetrakis compounds in catalysis (Firouzabadi et al., 1992).

Gas Adsorption and Selectivity

  • Gas Adsorption Properties : Research on metal-organic frameworks utilizing tetracarboxylic ligands similar to the 1,3,4,5-tetrakis compound reveals their dynamic properties and selective gas adsorption capabilities, suggesting potential applications in gas storage and separation (Ju et al., 2015).

Pharmaceutical and Chemical Synthesis

  • Synthesis of Novel Chemical Structures : Studies on the synthesis of various oxocarboxylic acids and their derivatives, related to the 1,3,4,5-tetrakis structure, contribute to the development of new pharmaceuticals and chemical compounds (Kanizsai et al., 2007).

Cross-Coupling Reactions

  • Applications in Cross-Coupling Reactions : Investigations into the use of palladium-tetraphosphine complexes in cross-coupling reactions highlight the potential role of similar tetrakis compounds in facilitating such chemical processes (Feuerstein et al., 2001).

Catalyst Development

  • Catalyst Design and Activity : Research on perfluoroalkylphthalocyanine complexes, which are structurally related to the 1,3,4,5-tetrakis compound, focuses on their synthesis and catalytic activity, suggesting possible applications in catalyst design (Özer et al., 2009).

Environmental Analysis

  • Identification of Environmental Contaminants : Studies on the detection of aromatic carboxylic acids in incinerator fly ash demonstrate the relevance of similar tetrakis compounds in environmental analysis and pollution monitoring (Akimoto et al., 1997).

properties

CAS RN

123166-70-1

Product Name

1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid

Molecular Formula

C35H28O22

Molecular Weight

800.6 g/mol

IUPAC Name

1,3,4,5-tetrakis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexane-1-carboxylic acid

InChI

InChI=1S/C35H28O22/c36-15-1-11(2-16(37)25(15)44)30(48)54-23-9-35(34(52)53,57-33(51)14-7-21(42)28(47)22(43)8-14)10-24(55-31(49)12-3-17(38)26(45)18(39)4-12)29(23)56-32(50)13-5-19(40)27(46)20(41)6-13/h1-8,23-24,29,36-47H,9-10H2,(H,52,53)

InChI Key

JQVXKQDWMIXILH-UHFFFAOYSA-N

SMILES

C1C(C(C(CC1(C(=O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O

Canonical SMILES

C1C(C(C(CC1(C(=O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O

synonyms

1,3,4,5-tetra-O-galloylquinic acid
1,3,4,5-tetraGQA

Origin of Product

United States

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